Cas no 1708251-20-0 ((5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine)

• Product Name: (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine
• CAS No: 1708251-20-0
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5580373
• Update Time: 2025-06-08

(5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine
• 1-[5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl]methanamine
• 1,2,4-Oxadiazole-3-methanamine, 5-(1-methyl-1H-pyrrol-2-yl)-

• Inchi： 1S/C8H10N4O/c1-12-4-2-3-6(12)8-10-7(5-9)11-13-8/h2-4H,5,9H2,1H3
• InChI Key： PWZILDSXCCGBOX-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2C)=NC(CN)=N1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 347.6±48.0 °C(Predicted)
• pka: 5.80±0.29(Predicted)

Additional information on (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine

Introduction to (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine (CAS No. 1708251-20-0)

Compound with the chemical name (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine (CAS No. 1708251-20-0) is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a pyrrole ring and an oxadiazole moiety, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural framework of (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine consists of a central oxadiazole ring connected to a methylamine substituent at the 3-position. The pyrrole ring, substituted with a methyl group at the 1-position, contributes to the overall steric and electronic properties of the molecule. This unique arrangement of heterocyclic rings and functional groups suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemistry.

In recent years, there has been growing interest in oxadiazole derivatives due to their diverse pharmacological properties. Oxadiazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The incorporation of a pyrrole ring into the oxadiazole core enhances the molecule's potential to interact with biological systems in novel ways. This has led to extensive research efforts aimed at developing new derivatives with improved pharmacokinetic and pharmacodynamic profiles.

One of the key areas of investigation for (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine is its potential as an antimicrobial agent. Studies have shown that oxadiazole-containing compounds exhibit significant activity against a range of bacterial and fungal pathogens. The presence of the pyrrole ring is thought to enhance the compound's ability to disrupt microbial cell membranes, leading to increased efficacy. Furthermore, the methylamine substituent may contribute to improved solubility and bioavailability, which are critical factors in drug development.

Another area of interest is the potential anti-inflammatory properties of this compound. Inflammation is a complex biological process that plays a role in numerous diseases, including autoimmune disorders and chronic infections. Preclinical studies have indicated that oxadiazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The unique structural features of (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine suggest that it may have similar effects, making it a promising candidate for further investigation.

The synthesis of (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the oxadiazole core through cyclocondensation reactions. Subsequent steps involve functionalization at the 3-position with a methylamine group and introduction of the pyrrole ring through condensation or other coupling reactions. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve efficiency and selectivity.

In terms of analytical characterization, (5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine has been thoroughly analyzed using various spectroscopic methods including NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography has been used to determine the crystal structure of some derivatives, offering insights into their molecular interactions and conformational preferences.

The pharmacological evaluation of (5-(1-methyl-1H-pyrrol-2-yll)-1,2,4-o x ad i az o l -3 - y l ) m e t h an am i n e has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and microbial growth. These findings are supported by preliminary in vivo studies conducted in animal models, which show promising results in reducing inflammation and improving immune responses. However, further research is needed to fully understand its mechanism of action and long-term effects.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. Given its antimicrobial properties, it could be developed into new antibiotics or antifungal agents to combat resistant strains of pathogens. Additionally, its anti-inflammatory effects make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further exploration into its potential as an anticancer agent is also warranted due to its ability to interact with biological targets involved in cell proliferation and survival.

The development of novel drug candidates like (5-(1-methyl-lH-pyrrol - 2 - y l ) - 1 , 2 , 4 - o x ad i az o l - 3 - y l ) m e t h an am i n e requires collaboration between chemists, biologists, and clinicians. Advances in computational chemistry have enabled virtual screening techniques that can rapidly identify promising candidates based on their structural features and predicted biological activity. This approach has significantly reduced the time required for drug discovery by focusing efforts on molecules with high potential for success.

In conclusion,(5-(l-methyl-lH-pyrrol - 2 - y l ) - 1 , 2 , 4 - o x ad i az o l -3-y l ) m e t h an am i n e (CAS No .1708251200) is a structurally complex molecule with significant potential in pharmaceutical research . Its unique combination o f functional groups makes it an attractive scaffold f or developing new drugs targeting various diseases . While further research is needed t o fully understand its pharmacological properties , preliminary studies suggest that it may have applications i n antimicrobial therapy , anti-inflammation , ant icancer treatment s , among others . As research continues t o uncover new therapeutic possibilities , compounds like this one will play an increasingly important role i n addressing global health challenges . p >